Cas no 853029-95-5 (6-cyano-1,2-dihydro-2-oxo-4-Pyridinecarboxylic acid methyl ester)

• Product Name: 6-cyano-1,2-dihydro-2-oxo-4-Pyridinecarboxylic acid methyl ester
• CAS No: 853029-95-5
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 1119055
• PubChem ID: 11182955
• Update Time: 2025-04-20

6-cyano-1,2-dihydro-2-oxo-4-Pyridinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-cyano-1,2-dihydro-2-oxo-4-Pyridinecarboxylic acid methyl ester
• Methyl 6-cyano-1,2-dihydro-2-oxo-4-pyridinecarboxylate
• 853029-95-5
• DTXSID701209365
• ZB1184
• SCHEMBL22579440
• methyl 6-cyano-2-oxo-1,2-dihydropyridine-4-carboxylate

• Inchi： 1S/C8H6N2O3/c1-13-8(12)5-2-6(4-9)10-7(11)3-5/h2-3H,1H3,(H,10,11)
• InChI Key： FJFOUVOURNLHOO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(NC(C#N)=C1)=O)=O

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.2Ų